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Compound of Interest

Compound Name:
2-(3-Bromophenyl)-1H-

benzimidazole

Cat. No.: B057740 Get Quote

This guide provides a comprehensive technical overview of 2-(3-bromophenyl)-1H-
benzimidazole, a versatile heterocyclic compound of significant interest in medicinal chemistry

and materials science. We will delve into its fundamental properties, synthesis, and key

applications, offering insights for researchers, scientists, and professionals in drug

development.

Core Molecular Identity
2-(3-Bromophenyl)-1H-benzimidazole is an aromatic compound featuring a benzimidazole

core substituted with a 3-bromophenyl group at the 2-position. This structure is a cornerstone

for further chemical modifications, making it a valuable intermediate in the synthesis of more

complex molecules.

The fundamental properties of this compound are summarized below:
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Property Value Source(s)

Molecular Formula C₁₃H₉BrN₂ [1][2]

Molecular Weight 273.13 g/mol [1][2]

CAS Number 77738-96-6 [2][3]

Appearance White to light yellow solid [4]

Melting Point 294-296 °C

InChI

InChI=1S/C13H9BrN2/c14-10-

5-3-4-9(8-10)13-15-11-6-1-2-7-

12(11)16-13/h1-8H,(H,15,16)

[1][4]

SMILES
c1ccc2c(c1)[nH]c(-

c3cccc(c3)Br)n2
[1]

Synthesis Protocol: A Green Chemistry Approach
The synthesis of 2-substituted benzimidazoles can be achieved through various methods. A

particularly efficient and environmentally conscious approach involves the one-pot

condensation of an o-phenylenediamine with an appropriate aldehyde. This method is often

preferred over older techniques that required high temperatures and harsh reagents like

polyphosphoric acid, which could lead to by-product formation and lower yields.

The selection of a catalyst is crucial for the efficiency of this reaction. Ammonium chloride

(NH₄Cl) has been demonstrated to be an effective, inexpensive, and readily available catalyst

for this transformation, promoting the reaction at moderate temperatures (80-90°C). This

approach aligns with the principles of green chemistry by being economically viable and

reducing energy consumption.

Experimental Workflow: One-Pot Synthesis
The following diagram illustrates the streamlined workflow for the synthesis of 2-(3-
Bromophenyl)-1H-benzimidazole.
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Reactant Preparation One-Pot Condensation

Purification

o-Phenylenediamine

Reaction Mixture @ 80-90°C

3-Bromobenzaldehyde Ammonium Chloride (Catalyst) Ethanol (Solvent)

Column Chromatography
(Silica Gel)

Reaction Completion

Final Product:
2-(3-Bromophenyl)-1H-benzimidazole

Isolation

Eluent: Petroleum Ether/
Ethyl Acetate (10:1)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(3-Bromophenyl)-1H-benzimidazole.

Step-by-Step Methodology
Reactant Charging: In a round-bottom flask, combine o-phenylenediamine, 3-

bromobenzaldehyde, and a catalytic amount of ammonium chloride.

Solvent Addition: Add ethanol as the solvent to facilitate the reaction.

Reaction: Heat the mixture to 80-90°C and stir until the reaction is complete (monitored by

thin-layer chromatography).

Isolation: Upon completion, the crude product is isolated.
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Purification: The solid is then purified using column chromatography on silica gel. An eluent

system such as petroleum ether and ethyl acetate (e.g., a 10:1 ratio) is effective for

separating the desired product.[5] The result is pure, white, needle-like crystals of 2-(3-
bromophenyl)-1H-benzimidazole with a high yield (around 80-99%).[5]

This self-validating protocol is robust, with the final purification step ensuring the high purity of

the compound, which can be confirmed by techniques like NMR spectroscopy and mass

spectrometry.

Applications in Drug Development and Materials
Science
The benzimidazole scaffold is recognized as a "privileged scaffold" in medicinal chemistry.[6][7]

[8] This is due to its structural resemblance to naturally occurring purines, allowing it to readily

interact with various biological targets. The ease of substitution at the 2-position allows for the

creation of large libraries of compounds for screening.

Role in Medicinal Chemistry
Benzimidazole derivatives have demonstrated a wide spectrum of pharmacological activities,

including anticancer, antiviral, anti-inflammatory, and anthelmintic properties.[9] The 2-(3-

bromophenyl) moiety of the title compound serves two primary purposes:

Structural Contribution: The bromophenyl group itself contributes to the overall steric and

electronic properties of the molecule, influencing its binding affinity to biological targets.

Synthetic Handle: The bromine atom is an excellent functional group for further chemical

elaboration via cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). This allows

for the strategic design of more complex molecules with tailored biological activities.

The core benzimidazole structure is found in numerous FDA-approved drugs, targeting a range

of conditions from peptic ulcers to cancer.[10] This history of clinical success underscores the

potential of novel derivatives like 2-(3-bromophenyl)-1H-benzimidazole as starting points for

new drug discovery programs.[8][9] For instance, derivatives have been investigated for their

potential as antibacterial agents, showing activity against resistant strains like MRSA.
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Utility in Materials Science
Beyond pharmaceuticals, this compound is a valuable building block in the field of organic

electronics. Specifically, its derivative, 2-(3-bromophenyl)-1-phenyl-1H-benzimidazole, is a key

precursor for materials used in Organic Light-Emitting Diodes (OLEDs).[11] The benzimidazole

core provides a stable, electron-deficient framework, and the reactive bromine site allows for

the attachment of other functional groups to fine-tune the electronic and optical properties of

the final material.[11] These materials can function as host materials for light emitters or as

components in charge transport layers within an OLED device.[11]

Conclusion
2-(3-Bromophenyl)-1H-benzimidazole is a compound of significant scientific and commercial

interest. Its straightforward, high-yield synthesis and the versatility of its chemical structure

make it an important intermediate. For medicinal chemists, it represents a key starting point for

developing novel therapeutics leveraging the proven biological activity of the benzimidazole

scaffold. For materials scientists, it provides a robust platform for creating advanced materials

for next-generation organic electronics. The continued exploration of this and related

compounds promises to yield further innovations across multiple scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b057740?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KX3JM35BBJ
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2267054.htm
https://www.bldpharm.com/products/77738-96-6.html
https://spectrabase.com/spectrum/1Whsr4FOUq
https://www.chemicalbook.com/synthesis/2-3-bromophenyl-1h-benzimidazole.htm
https://www.chemicalbook.com/synthesis/2-3-bromophenyl-1h-benzimidazole.htm
https://www.benthamscience.com/article/108851
https://pubmed.ncbi.nlm.nih.gov/32753010/
https://pubmed.ncbi.nlm.nih.gov/32753010/
https://pubmed.ncbi.nlm.nih.gov/38818908/
https://pubmed.ncbi.nlm.nih.gov/38818908/
https://pubmed.ncbi.nlm.nih.gov/38311918/
https://pubmed.ncbi.nlm.nih.gov/38311918/
https://www.bocsci.com/blog/application-of-benzimidazole-in-drugs/
https://www.nbinno.com/article/oled-materials/high-purity-2-3-bromophenyl-1-phenyl-1h-benzimidazole-oled-synthesis-ql
https://www.benchchem.com/product/b057740#2-3-bromophenyl-1h-benzimidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b057740#2-3-bromophenyl-1h-benzimidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b057740#2-3-bromophenyl-1h-benzimidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b057740#2-3-bromophenyl-1h-benzimidazole-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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